1-(2,5-Dimethylphenyl)-3-[5-[(2,5-dimethylphenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea
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Description
1-(2,5-Dimethylphenyl)-3-[5-[(2,5-dimethylphenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea is a useful research compound. Its molecular formula is C25H29N5O2 and its molecular weight is 431.54. The purity is usually 95%.
BenchChem offers high-quality 1-(2,5-Dimethylphenyl)-3-[5-[(2,5-dimethylphenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-Dimethylphenyl)-3-[5-[(2,5-dimethylphenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- (1R)-1-(2,5-dimethylphenyl)ethanamine is used in proteomics studies to investigate protein structures, functions, and interactions. Researchers employ it as a tool to identify and characterize proteins, especially those involved in disease pathways or drug targets .
- The compound’s unique structure makes it a potential scaffold for designing new drugs. Medicinal chemists explore its derivatives to create novel pharmaceutical agents. By modifying specific functional groups, they aim to enhance bioactivity, selectivity, and pharmacokinetic properties .
- Given its phenylamine backbone, (1R)-1-(2,5-dimethylphenyl)ethanamine may interact with neurotransmitter receptors. Researchers study its effects on neuronal signaling pathways, receptor binding, and potential therapeutic applications in neurological disorders .
- Investigating the compound’s impact on cancer cells is crucial. Researchers explore its cytotoxicity, anti-proliferative effects, and potential as an adjunct to existing chemotherapy regimens. Understanding its mechanism of action can lead to targeted therapies .
- Organic chemists use (1R)-1-(2,5-dimethylphenyl)ethanamine as a building block in complex syntheses. Its versatile amine group allows for diverse functionalization, enabling the creation of structurally diverse molecules for various applications .
- The chiral center in the compound’s structure makes it valuable in asymmetric synthesis. Researchers explore its potential as a catalyst for enantioselective reactions, which are essential in drug synthesis and natural product chemistry .
Proteomics Research
Medicinal Chemistry
Neuropharmacology
Cancer Research
Organic Synthesis
Chiral Catalysts
properties
IUPAC Name |
1-(2,5-dimethylphenyl)-3-[5-[(2,5-dimethylphenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N5O2/c1-14-7-9-16(3)20(11-14)27-24(31)29-22-13-23(19(6)26-18(22)5)30-25(32)28-21-12-15(2)8-10-17(21)4/h7-13H,1-6H3,(H2,27,29,31)(H2,28,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJQDMIDDPALKHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)NC2=CC(=C(N=C2C)C)NC(=O)NC3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethylphenyl)-3-[5-[(2,5-dimethylphenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.